Cas no 1246817-81-1 (Pyrazinamide-15N,d3)

• Product Name: Pyrazinamide-15N,d3
• CAS No: 1246817-81-1
• Molecular Formula: C₅H₂D₃N₃O
• Molecular Weight: 127.12500
• CID: 1065238
• PubChem ID: 46782812

Pyrazinamide-15N,d3 Properties

Names and Identifiers

• Pyrazinamide-15N,d3
• 3,5,6-trideuteriopyrazine-2-carboxamide
• 2-Pyrazinecarboxamide-15N,d3
• DTXSID80676121
• 3,5,6-trideuteriopyrazine-2-(15N)carboxamide
• 1246817-81-1
• Pyrazine-d3-carboxamide-15N, 98 atom % D, 98 atom % 15N, 98% (CP)
• 1ST000777ND3
• (~2~H_3_)Pyrazine-2-(~15~N)carboxamide

• InChIKey： IPEHBUMCGVEMRF-GTNCALAVSA-N
• Inchi： InChI=1S/C5H5N3O/c6-5(9)4-3-7-1-2-8-4/h1-3H,(H2,6,9)/i1D,2D,3D,6+1
• SMILES： C1=CN=C(C=N1)C(=O)N

Computed Properties

• Exact Mass: 127.05900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 127.059126923g/mol
• Heavy Atom Count: 9
• Complexity: 115
• Isotope Atom Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.6
• Topological Polar Surface Area: 68.9Ų

Experimental Properties

• LogP: 0.45970
• PSA: 69.86000
• Melting Point: 184-186°C